4,6,7-Trichloro-1,2-benzoxazol-3-ol

• Molecular Formula: C7H2Cl3NO2
• Molecular Weight: 238.5 g/mol
• IUPAC Name: 4,6,7-trichloro-1,2-benzoxazol-3-one
• InChI: InChI=1S/C7H2Cl3NO2/c8-2-1-3(9)5(10)6-4(2)7(12)11-13-6/h1H,(H,11,12)
• InChI Key: SMLHMXWRUIOXAP-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C2=C(C(=C1Cl)Cl)ONC2=O)Cl

Description

4,6,7-Trichloro-1,2-benzoxazol-3-ol is a halogenated benzoxazole derivative characterized by three chlorine substituents at positions 4, 6, and 7 of the aromatic ring. Its molecular formula is C₇H₂Cl₃NO₂, with an estimated molecular weight of 239.35 g/mol (calculated based on analogous compounds). The 3-hydroxy group further enhances its polarity and ability to participate in hydrogen bonding.

Preparation Methods

The synthesis of 4,6,7-Trichloro-1,2-benzoxazol-3-ol typically involves the reaction of 2-methylbenzoxazole with 3,4,5,6-tetrachloro-1,2-benzoquinone under acid-catalyzed conditions . The reaction proceeds through the formation of intermediate compounds, which are then converted to the final product. Industrial production methods may involve similar synthetic routes but optimized for large-scale production, ensuring high yield and purity .

Chemical Reactions Analysis

4,6,7-Trichloro-1,2-benzoxazol-3-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can lead to the removal of chlorine atoms or the reduction of the benzoxazole ring.

Substitution: The chlorine atoms in the compound can be substituted with other functional groups using appropriate reagents and conditions.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

4,6,7-Trichloro-1,2-benzoxazol-3-ol has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a starting material for the synthesis of other benzoxazole derivatives.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 4,6,7-Trichloro-1,2-benzoxazol-3-ol involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural and physicochemical differences between 4,6,7-Trichloro-1,2-benzoxazol-3-ol and its analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Properties
4,6,7-Trichloro-1,2-benzoxazol-3-ol	C₇H₂Cl₃NO₂	~239.35	4-Cl, 6-Cl, 7-Cl	High acidity (Cl withdraws electrons), potential reactivity in substitutions.
4,6,7-Trifluoro-1,2-benzoxazol-3-ol	C₇H₂F₃NO₂	189.09	4-F, 6-F, 7-F	Strong C-F bonds enhance metabolic stability; lower molecular weight.
4,6-Dimethyl-1,2-benzoxazol-3-ol	C₉H₉NO₂	163.17	4-CH₃, 6-CH₃	Electron-donating methyl groups reduce acidity; increased lipophilicity.

Key Findings:

Halogen Effects on Acidity and Reactivity :

• The trichloro derivative exhibits stronger acidity than its fluoro and dimethyl analogs due to the electron-withdrawing nature of chlorine, which stabilizes the deprotonated form of the 3-hydroxy group .
• Fluorine’s high electronegativity in the trifluoro analog may enhance metabolic stability but reduce electrophilic reactivity compared to chlorine .

Molecular Weight and Lipophilicity :

• The trichloro compound’s higher molecular weight (~239 g/mol) suggests lower solubility in polar solvents compared to the trifluoro (189 g/mol) and dimethyl (163 g/mol) analogs.
• Methyl groups in the dimethyl analog increase lipophilicity, favoring membrane permeability in biological systems .

Synthetic and Extraction Considerations: Supercritical fluid extraction (SFE) studies on halogenated monoterpenes (e.g., from Plocamium cartilagineum) indicate that pressure and temperature significantly influence halogenated compound yields .

Potential Bioactivity: Halogenated marine compounds (e.g., those from Gloiopeltis tenax) demonstrate antimicrobial and antioxidant properties . The trichloro benzoxazolol’s halogenation pattern may similarly enhance bioactivity, though direct evidence is lacking.

Biological Activity

4,6,7-Trichloro-1,2-benzoxazol-3-ol is a compound of significant interest due to its potential biological activities, particularly in the realms of antimicrobial and anticancer research. This article delves into its biological activity, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound features a benzoxazole core substituted with three chlorine atoms at positions 4, 6, and 7. This structural configuration is crucial for its biological activity as it influences the compound's reactivity and interaction with biological targets.

Antimicrobial Properties

Research indicates that 4,6,7-Trichloro-1,2-benzoxazol-3-ol exhibits notable antimicrobial activity. It has been tested against various bacterial strains, demonstrating effectiveness primarily against Gram-positive bacteria. The compound's mechanism appears to involve disruption of bacterial cell membranes and inhibition of essential enzymes.

Table 1: Antimicrobial Activity of 4,6,7-Trichloro-1,2-benzoxazol-3-ol

Microorganism	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	< 10 µg/mL
Bacillus subtilis	< 10 µg/mL
Escherichia coli	> 50 µg/mL
Candida albicans	< 20 µg/mL

Anticancer Potential

In vitro studies have shown that this compound exhibits cytotoxic effects on various cancer cell lines. Notably, it has been tested against colorectal (HCT116) and breast cancer (MCF-7) cell lines. The results suggest that it can induce apoptosis and inhibit cell proliferation.

Table 2: Cytotoxicity of 4,6,7-Trichloro-1,2-benzoxazol-3-ol on Cancer Cell Lines

Cell Line	IC50 (µM)	Mechanism of Action
HCT116	9.1 ± 2.4	Apoptosis induction
MCF-7	10.8 ± 0.7	Cell cycle arrest in G0/G1 phase

The biological activity of 4,6,7-Trichloro-1,2-benzoxazol-3-ol is attributed to its ability to interact with specific molecular targets within cells:

• Enzyme Inhibition : The compound may inhibit key enzymes involved in metabolic pathways critical for cancer cell survival.
• Receptor Modulation : It can bind to receptors that regulate cell growth and apoptosis.
• Cell Cycle Disruption : Evidence suggests it affects the cell cycle progression by inducing G0/G1 phase arrest in cancer cells.

Study on Anticancer Activity

A study published in MDPI evaluated several benzoxazole derivatives for their anticancer properties. Among these derivatives, 4,6,7-Trichloro-1,2-benzoxazol-3-ol exhibited significant cytotoxicity against both HCT116 and MCF-7 cell lines. The study highlighted its potential as a lead compound for further development into anticancer therapies .

Antimicrobial Efficacy Research

Another investigation focused on the antimicrobial efficacy of halogenated benzoxazoles. The results demonstrated that compounds similar to 4,6,7-Trichloro-1,2-benzoxazol-3-ol showed selective activity against Gram-positive bacteria while exhibiting lower activity against Gram-negative strains .